7-Amino-3,3-dimethyl-2,5-dihydro-1,5-benzoxazepin-4-one

• IUPAC Name: 7-amino-3,3-dimethyl-2,5-dihydro-1,5-benzoxazepin-4-one
• InChI: InChI=1S/C11H14N2O2/c1-11(2)6-15-9-4-3-7(12)5-8(9)13-10(11)14/h3-5H,6,12H2,1-2H3,(H,13,14)
• InChI Key: FDMBSDPMPOGZKF-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)N)NC1=O)C
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• CAS No.: 1170815-20-9

Description

“7-Amino-3,3-dimethyl-2,5-dihydro-1,5-benzoxazepin-4-one” is a chemical compound with the CAS Number: 1170815-20-9. It has a molecular weight of 206.24.

Molecular Structure Analysis

The InChI Code for “this compound” is 1S/C11H14N2O2/c1-11(2)6-15-9-4-3-7(12)5-8(9)13-10(11)14/h3-5H,6,12H2,1-2H3,(H,13,14).

Physical and Chemical Properties Analysis

“this compound” is a solid compound.

Scientific Research Applications

Synthesis and Evaluation for Antioxidant Activity

One study focused on the synthesis of amino-1,5-benzoxazepines under solvent-free conditions using microwave-assisted acid catalysis. The synthesized compounds, including derivatives similar to 7-Amino-3,3-dimethyl-2,5-dihydro-1,5-benzoxazepin-4-one, were evaluated for their antioxidant activity and lipid peroxidation inhibition. Among these compounds, some showed potent activity as inhibitors of lipoxygenase and lipid peroxidation, highlighting their potential in developing antioxidant therapies (Neochoritis et al., 2010).

Biological Activity and Immune Response Modulation

Another study examined the structural and biological properties of a compound structurally related to this compound. This research demonstrated the compound's ability to stimulate mouse splenocyte proliferation and cytokine production by a macrophage cell line, indicating potential applications in modulating immune responses (Drozd-Szczygieł et al., 2004).

Dopaminergic Activity

Further research into substituted benzazepines, closely related to this compound, explored their potential as dopaminergic agents. The study involved synthesizing compounds and evaluating their agonistic activity on central and peripheral dopamine receptors. The findings suggest potential therapeutic applications for disorders involving dopaminergic system dysfunction (Pfeiffer et al., 1982).

Kinase Inhibition for Therapeutic Applications

Another application is seen in the synthesis of benzoxazepine-containing kinase inhibitors, with the benzoxazepine core being integral to several kinase inhibitors, including mTOR inhibitors. This highlights the scaffold's significance in the development of cancer therapies and other diseases where kinase inhibition is beneficial (Naganathan et al., 2015).